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Compound of Interest

Compound Name: 3-(Methylthio)benzoic acid

Cat. No.: B1583534 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This comprehensive guide details a suite of analytical methodologies for the robust

characterization of 3-(Methylthio)benzoic acid (CAS No. 825-99-0). As a key intermediate in

the synthesis of pharmaceuticals and other fine chemicals, rigorous verification of its identity,

purity, and stability is paramount.[1][2] This document moves beyond simple procedural lists to

provide the underlying scientific rationale for method selection and parameterization. The

protocols herein are designed as self-validating systems, incorporating system suitability and

quality control checks to ensure data integrity. We will cover a multi-faceted approach, from

chromatographic separation and spectroscopic elucidation to classical titrimetric assays.

Physicochemical Profile
A foundational understanding of the analyte's properties is critical for analytical method

development. 3-(Methylthio)benzoic acid is an aromatic carboxylic acid that typically appears

as a white to off-white crystalline solid.[2][3] Its structure, featuring a benzene ring substituted

with a carboxylic acid group and a methylthio group at the meta-position, dictates its analytical

behavior.

Table 1: Physicochemical Properties of 3-(Methylthio)benzoic acid
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Property Value Source(s)

CAS Number 825-99-0 [1]

Molecular Formula C₈H₈O₂S [1]

Molecular Weight 168.21 g/mol [1][3]

Appearance
White to off-white crystalline

powder/solid
[1][2][3]

Melting Point 126-130 °C [4]

Solubility
Sparingly soluble in water;

soluble in organic solvents
[1][2]

IUPAC Name 3-(methylsulfanyl)benzoic acid [2][5]

Integrated Analytical Workflow
No single technique can fully characterize a chemical entity. A synergistic approach is required,

where chromatography provides purity data, spectroscopy confirms structure, and other

methods corroborate these findings. The following workflow illustrates a logical progression for

the complete analysis of a 3-(Methylthio)benzoic acid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://cymitquimica.com/products/3B-M1853/3-methylthiobenzoic-acid/
https://www.tcichemicals.com/CH/en/p/M1853
https://www.thermofisher.com/order/catalog/product/H27200.14
https://www.benchchem.com/product/b1583534#analytical-methods-for-the-characterization-of-3-methylthio-benzoic-acid
https://www.benchchem.com/product/b1583534#analytical-methods-for-the-characterization-of-3-methylthio-benzoic-acid
https://www.benchchem.com/product/b1583534#analytical-methods-for-the-characterization-of-3-methylthio-benzoic-acid
https://www.benchchem.com/product/b1583534#analytical-methods-for-the-characterization-of-3-methylthio-benzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

